Cas no 94363-57-2 (2-Pyrrolidinone,1-(2,2,2-trifluoroacetyl)-)

• Product name: 2-Pyrrolidinone,1-(2,2,2-trifluoroacetyl)-
• CAS No: 94363-57-2
• MF: C₆H₆F₃NO₂
• MW: 181.112552165985
• MDL: MFCD00462347
• CID: 798566
• PubChem ID: 13294158

2-Pyrrolidinone,1-(2,2,2-trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1-(2,2,2-trifluoroacetyl)-
• 1-(2,2,2-trifluoroacetyl)pyrrolidin-2-one
• 1-(trifluoroacetyl)-2-pyrrolidinone
• 2-Pyrrolidinone, 1-(trifluoroacetyl)- (9CI)
• SCHEMBL3054980
• 1-(Trifluoroacetyl)pyrrolidin-2-one
• 94363-57-2
• DTXSID60535328
• 1-(2,2,2-trifluoroacetyl)-pyrrolidin-2-one
• F89459
• MFCD00462347
• SY297312
• PS-18950
• DB-345440

• MDL： MFCD00462347
• Inchi： InChI=1S/C6H6F3NO2/c7-6(8,9)5(12)10-3-1-2-4(10)11/h1-3H2
• InChI Key： FQHOKIFYABLFQF-UHFFFAOYSA-N
• SMILES： C1CC(=O)N(C1)C(=O)C(F)(F)F

Computed Properties

• Exact Mass: 181.03506292g/mol
• Monoisotopic Mass: 181.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 2-Pyrrolidinone,1-(2,2,2-trifluoroacetyl)-

Introduction to 2-Pyrrolidinone,1-(2,2,2-trifluoroacetyl)- (CAS No: 94363-57-2)

2-Pyrrolidinone,1-(2,2,2-trifluoroacetyl)-, identified by its Chemical Abstracts Service (CAS) number 94363-57-2, is a fluorinated derivative of pyrrolidinone with significant applications in pharmaceutical research and chemical synthesis. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their versatile reactivity and potential biological activities. The introduction of a trifluoroacetyl group at the 1-position of the pyrrolidinone ring enhances its chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structural features of 1-(2,2,2-trifluoroacetyl)-pyrrolidinone contribute to its unique electronic and steric properties. The presence of fluorine atoms in the trifluoroacetyl moiety introduces strong electron-withdrawing effects, which can influence the reactivity and stability of the molecule. This characteristic makes it particularly useful in organic synthesis, where precise control over reaction outcomes is essential. Additionally, the pyrrolidinone ring itself is known for its ability to mimic certain biological functionalities, such as amides and carbonyl groups, which are crucial in drug design.

In recent years, there has been growing interest in fluorinated pyrrolidinones due to their potential applications in medicinal chemistry. The trifluoroacetyl group is a well-known pharmacophore that can enhance the metabolic stability and binding affinity of drug candidates. For instance, fluorinated compounds have been shown to improve the bioavailability of drugs by reducing their susceptibility to enzymatic degradation. This has led to extensive research into developing new fluorinated derivatives as leads for therapeutic intervention.

One of the most compelling aspects of CAS No: 94363-57-2 is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel inhibitors targeting various biological pathways. For example, studies have demonstrated its utility in creating potent protease inhibitors, which are critical in treating conditions such as cancer and inflammation. The ability to modify the pyrrolidinone core while retaining the trifluoroacetyl group allows for fine-tuning of biological activity, making it a versatile tool in drug discovery.

The chemical properties of 1-(2,2,2-trifluoroacetyl)-pyrrolidinone also make it an attractive candidate for material science applications. Fluorinated compounds are known for their high thermal stability and resistance to chemical degradation, which are desirable traits in polymer and coating formulations. Recent advancements in this field have shown promising results in developing advanced materials with enhanced performance characteristics. These materials could find applications in industries ranging from electronics to aerospace.

From a synthetic chemistry perspective, CAS No: 94363-57-2 offers a unique platform for exploring new reaction pathways. The trifluoroacetyl group can participate in various transformations, including acylation reactions, nucleophilic substitutions, and cyclizations, providing chemists with a broad toolkit for molecular construction. This flexibility has enabled the development of innovative synthetic strategies that could be applied to other fluorinated derivatives or unrelated compounds.

The pharmaceutical industry has been particularly keen on exploring the potential of fluorinated pyrrolidinones due to their reported biological activities. Preclinical studies have indicated that derivatives of this compound exhibit inhibitory effects on enzymes involved in cancer progression and inflammatory responses. These findings have spurred further investigation into optimizing the structure-activity relationships (SAR) of such molecules. By modifying functional groups or introducing additional substituents, researchers aim to develop more effective and selective drug candidates.

The synthesis of 1-(2,2,2-trifluoroacetyl)-pyrrolidinone itself is an intriguing challenge that has driven innovation in synthetic methodologies. Traditional approaches often involve multi-step sequences with multiple purification steps, which can be time-consuming and costly. However, recent advances in catalytic processes and flow chemistry have made it possible to produce this compound more efficiently. These improvements not only reduce production costs but also minimize waste generation, aligning with green chemistry principles.

In conclusion,CAS No: 94363-57-2 represents a significant advancement in both pharmaceutical research and chemical synthesis. Its unique structural features and reactivity make it a valuable asset for scientists working on drug discovery and material development. As research continues to uncover new applications for fluorinated pyrrolidinones,1-(2,2,2-trifluoroacetyl)-pyrrolidinone is poised to play an increasingly important role in shaping the future of medicinal chemistry and industrial materials science.